Cas no 4705-34-4 (4,4'-Dimethoxystilbene (~90%))

• Product Name: 4,4'-Dimethoxystilbene (~90%)
• CAS No: 4705-34-4
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 825923
• PubChem ID: 641296
• Update Time: 2025-04-19

4,4'-Dimethoxystilbene (~90%) Chemical and Physical Properties

Names and Identifiers

• 4,4'-DIMETHOXYSTILBENE
• 1-methoxy-4-[(E)-2-(4-methoxyphenyl)ethenyl]benzene
• 1,1'-(E)-ethene-1,2-diylbis(4-methoxybenzene)
• 1,1'-[(1E)-ethane-1,2-diyl]bis[4-methoxybenzene]
• 1,2-di(p-methoxyphenyl)ethylene
• 4,4‘-Dimethoxystilbene
• Bianisal
• Bianisylidene
• p,p'-Dimethoxystilbene
• Photoanethole
• Stilbene,4'-dimethoxy
• trans-4,4-dimethoxystilbene
• 1-methoxy-4-[2-(4-methoxyphenyl)vinyl]benzene
• 4,4'-Dimethoxy-trans-stilbene
• Benzene, 1,1'-(1,2-ethenediyl)bis[4-methoxy-
• Stilbene, 4,4'-dimethoxy-
• MFCD00008414
• UNII-AME9HMB99F
• AKOS001590283
• SCHEMBL699457
• 1,1-(1E)-1,2-ETHENEDIYLBIS(4-METHOXYBENZENE)
• Stilbene,4'-dimethoxy-
• trans-4,4'-Dimethoxystilbene
• AS-67341
• STILBENE, 4,4-DIMETHOXY-, TRANS-
• 4705-34-4
• CS-0315923
• benzene, 1,1'-[(E)-1,2-ethenediyl]bis[4-methoxy-
• 1-METHOXY-4-[(E)-2-(4-METHOXYPHENYL)-1-ETHENYL]BENZENE
• AME9HMB99F
• SCHEMBL699458
• NSC 4192
• 1,2-Bis(4-methoxyphenyl)ethene
• CHEMBL310102
• (E)-1,1'-(1,2-Ethenediyl)bis(4-methoxybenzene
• HMS3428K01
• Benzene, 1,1'-(1,2-ethenediyl)bis(4-methoxy-, (E)-
• SR-01000391230
• InChI=1/C16H16O2/c1-17-15-9-5-13(6-10-15)3-4-14-7-11-16(18-2)12-8-14/h3-12H,1-2H3/b4-3
• DTXSID501337089
• 5E-4,4''-dimethoxystilbene
• (E)-p,p'-Dimethoxystilbene
• BDBM50145702
• 4,4/'-DIMETHOXY-TRANS-STILBENE
• Benzene, 1,1'-(1E)-1,2-ethenediylbis[4-methoxy-
• (E)-P,P-DIMETHOXYSTILBENE
• STK732078
• NSC4192
• BENZENE, 1,1-(1,2-ETHENEDIYL)BIS(4-METHOXY-, (E)-
• Photoantheole
• DB-228942
• Benzene, 1,1'-(1,2-ethenediyl)bis*4-methoxy-, (E)-
• (e)-1,2-bis(4-methoxyphenyl)ethene
• 4,4-dimethoxy-trans-stilbene
• 4,4-Dimethoxystilbene
• D3104
• 4,4'-Dimethoxy-trans-stilbene, 98%
• CCG-103350
• Benzene,1'-(1,2-ethenediyl)bis[4-methoxy-
• BENZENE, 1,1-(1E)-1,2-ETHENEDIYLBIS(4-METHOXY-
• SR-01000391230-1
• NSC-4192
• 1-methoxy-4-[(E)-2-(4-methoxyphenyl)vinyl]benzene
• (E)-4,4-DIMETHOXYSTILBENE
• AB-016/30007056
• 15638-14-9
• 5E-4,4'-dimethoxystilbene
• 1-methoxy-4-[2-(4-methoxyphenyl)ethenyl]benzene
• STILBENE, 4,4-DIMETHOXY-, (E)-
• 1-methoxy-4-[(1E)-2-(4-methoxyphenyl)ethenyl]benzene
• 1-methoxy-4-[(E)-2-(4-methoxyphenyl)-vinyl]-benzene
• 4,4'-Dimethoxystilbene (~90%)

• Inchi： 1S/C16H16O2/c1-17-15-9-5-13(6-10-15)3-4-14-7-11-16(18-2)12-8-14/h3-12H,1-2H3/b4-3+
• InChI Key： CAWFCZIEFIQKRV-ONEGZZNKSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: White flakes
• Density: 1.1228 (rough estimate)
• Melting Point: 213-215 °C
• Boiling Point: 323.02°C (rough estimate)
• Flash Point: 159.3°C
• Refractive Index: 1.4700 (estimate)
• PSA: 18.46000
• LogP: 3.87420
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,4'-Dimethoxystilbene (~90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)